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Introduction
Biotin, also known as vitamin B7 or vitamin H, is a crucial water-soluble vitamin that acts as an

essential cofactor for several carboxylase enzymes involved in critical metabolic pathways,

including gluconeogenesis, fatty acid synthesis, and amino acid catabolism.[1][2] In the context

of dermatology and cosmetology, biotin is vital for maintaining the health and integrity of the

skin, hair, and nails. A deficiency in biotin can lead to various dermatological issues, making the

study of its uptake and metabolism in keratinocytes, the primary cells of the epidermis, a

significant area of research.[3][4]

Human keratinocytes possess sophisticated mechanisms to absorb and concentrate biotin from

the extracellular environment. Understanding the kinetics and regulation of this uptake is

fundamental for developing targeted dermatological therapies and nutritional strategies. The

primary transporter involved in biotin uptake in keratinocytes is the sodium-dependent

multivitamin transporter (SMVT), a member of the solute carrier family SLC5A6.[5][6][7] This

transporter is also responsible for the uptake of other vitamins like pantothenic acid and lipoic

acid.[5][6] Additionally, studies have indicated the presence of a second, high-affinity, biotin-

specific transport system in human keratinocytes.[3][4][5]

These application notes provide detailed protocols for quantifying biotin uptake in cultured

human keratinocytes using three common methodologies: a radiolabeled biotin uptake assay, a
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fluorescent biotin uptake assay, and a colorimetric HABA-based assay for intracellular biotin

quantification.

Signaling Pathways and Transport Mechanisms
The uptake of biotin into human keratinocytes is a carrier-mediated process. The primary

pathways are summarized below:

Sodium-Dependent Multivitamin Transporter (SMVT): This is a low-affinity, high-capacity

transporter that cotransports biotin and sodium ions into the cell, driven by the sodium

gradient maintained by the Na+/K+-ATPase pump.[5][7]

High-Affinity Biotin Transporter: A second, distinct transporter with a high affinity for biotin (in

the nanomolar range) has been identified in keratinocytes.[3][4] This system appears to be

more specific for biotin compared to SMVT.[3]

The following diagram illustrates the primary biotin transport mechanisms in a human

keratinocyte.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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